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Compound of Interest

Compound Name:
ethyl N-(3-chlorophenyl)-N-

hydroxycarbamate

CAS No.: 28266-71-9

Cat. No.: B11955609

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate is a distinct chemical entity situated at the

intersection of carbamate and hydroxylamine functionalities. This guide provides a

comprehensive technical overview of its chemical structure, physicochemical properties, and a

proposed synthetic route, designed to empower researchers in their exploratory studies. While

this compound is cataloged for early-stage discovery, indicating a landscape ripe for

investigation, this document synthesizes the available data to provide a foundational

understanding. We will delve into a validated, generalizable protocol for the synthesis of N-aryl-

N-hydroxycarbamates, which serves as a robust starting point for the specific synthesis of the

title compound. Furthermore, this guide will explore the potential applications of this chemical

scaffold in drug discovery and agrochemical development, drawing insights from the

established biological activities of related N-aryl carbamate and N-hydroxycarbamate

derivatives.
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Chemical Identity and Physicochemical Properties
Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate is a molecule characterized by a central

carbamate group where the nitrogen atom is substituted with both a 3-chlorophenyl group and

a hydroxyl group. This unique arrangement of functional groups imparts specific electronic and

steric properties that are of interest in medicinal and materials chemistry.

Structural Information
The definitive structure of ethyl N-(3-chlorophenyl)-N-hydroxycarbamate is represented by

the following chemical identifiers:

IUPAC Name: ethyl (3-chlorophenyl)(hydroxy)carbamate

CAS Number: 28266-71-9[1][2][3]

Molecular Formula: C₉H₁₀ClNO₃[1][2]

Molecular Weight: 215.63 g/mol [2]

SMILES: CCOC(=O)N(O)C1=CC=CC(Cl)=C1[2]

InChI Key: BZQLWRGYQZCYNE-UHFFFAOYSA-N

Diagram 1: Chemical Structure of Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate

A 2D representation of the molecular structure.

Physicochemical Data
A summary of the key physicochemical properties is provided in Table 1. These parameters are

crucial for predicting the compound's behavior in biological systems and for designing

experimental protocols.
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Property Value Source

Molecular Weight 215.63 g/mol [2]

XLogP3 2.4 [4]

Topological Polar Surface Area

(TPSA)
49.77 Å² [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 3 [2]

Rotatable Bonds 2 [2]

Note: The XLogP3 and TPSA values are computationally predicted and serve as valuable

estimates for solubility and permeability characteristics.

Synthesis and Manufacturing
While a specific, peer-reviewed synthesis protocol for ethyl N-(3-chlorophenyl)-N-
hydroxycarbamate is not readily available in the public domain, a robust and generalizable

method for the synthesis of N-aryl-N-hydroxy carbamates has been reported. This procedure

involves the zinc-mediated reduction of the corresponding nitroarene in the presence of an

acylating agent.[5] This approach is advantageous as it avoids the isolation of the often-

unstable N-arylhydroxylamine intermediate.

Proposed Synthetic Pathway
The synthesis of ethyl N-(3-chlorophenyl)-N-hydroxycarbamate can be envisioned to

proceed via a two-step, one-pot reaction from 1-chloro-3-nitrobenzene.

Diagram 2: Proposed Synthesis of Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate

1-Chloro-3-nitrobenzene [N-(3-Chlorophenyl)hydroxylamine]

Zn, NH4Cl
THF/H2O, 0°C to rt Ethyl N-(3-chlorophenyl)-N-

hydroxycarbamate

Ethyl chloroformate
Et3N, -78°C to rt

Click to download full resolution via product page
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A schematic of the proposed two-step synthesis.

Detailed Experimental Protocol (General Procedure)
This protocol is adapted from a reported procedure for the synthesis of N-aryl-N-hydroxy

carbamates and should be optimized for the specific substrate.[5]

Materials:

1-Chloro-3-nitrobenzene

Zinc dust

Ammonium chloride (NH₄Cl)

Tetrahydrofuran (THF)

Water (deionized)

Ethyl chloroformate

Triethylamine (Et₃N)

Diethyl ether (Et₂O)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Ethyl acetate (EtOAc)

Hexanes

Procedure:
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Reduction of the Nitroarene:

To a solution of 1-chloro-3-nitrobenzene (1.0 eq) in a 2:1 mixture of THF and water, add

ammonium chloride (1.1 eq).

Cool the mixture to 0 °C in an ice bath.

Add zinc dust (4.0 eq) portion-wise, maintaining the temperature below 10 °C.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed (monitor by TLC).

In-situ Acylation:

Cool the reaction mixture to -78 °C (dry ice/acetone bath).

Add triethylamine (2.0 eq) followed by the dropwise addition of ethyl chloroformate (1.1

eq).

Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.

Work-up and Purification:

Quench the reaction with the addition of water.

Extract the aqueous layer with diethyl ether (3 x volumes).

Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, water,

and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes to yield the desired ethyl N-(3-chlorophenyl)-N-
hydroxycarbamate.
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Self-Validation: The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC) to ensure complete consumption of the starting material and formation

of the product. The final product's identity and purity should be confirmed by analytical

techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Potential Applications and Biological Context
While specific biological data for ethyl N-(3-chlorophenyl)-N-hydroxycarbamate is not

extensively documented, the N-aryl carbamate and N-hydroxycarbamate moieties are present

in numerous compounds with significant biological activities. This suggests that the title

compound could serve as a valuable scaffold or intermediate in drug discovery and

agrochemical research.

Relevance in Medicinal Chemistry
Anticancer Agents: The N-hydroxycarbamate (hydroxamate) group is a known zinc-binding

motif found in several histone deacetylase (HDAC) inhibitors, which are an established class

of anticancer drugs.

Antimicrobial Agents: N-aryl carbamates have been investigated for their fungicidal and

antibacterial properties. A recent study highlighted the potential of novel N-aryl carbamate

derivatives as fungicidal agents.[6] Although this study did not include the title compound, it

underscores the potential of this chemical class.

Enzyme Inhibition: The carbamate functional group can act as a covalent or non-covalent

inhibitor of various enzymes, particularly serine hydrolases.

Utility in Agrochemicals
N-aryl carbamates have a long history of use as pesticides and herbicides. The specific

substitution pattern on the aromatic ring plays a crucial role in determining the target and

potency. N-hydroxycarbamate compounds are also recognized as useful intermediates for the

synthesis of pesticides.[7]

Safety and Handling
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As with any research chemical, ethyl N-(3-chlorophenyl)-N-hydroxycarbamate should be

handled with appropriate care in a well-ventilated laboratory fume hood. Personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Based on the GHS information for this compound, it is classified as hazardous to the aquatic

environment.[2]

Hazard Statement: H400 (Very toxic to aquatic life)

Precautionary Statements: P273 (Avoid release to the environment), P391 (Collect spillage),

P501 (Dispose of contents/container in accordance with local regulations)

For more detailed information, it is advisable to consult the Safety Data Sheet (SDS) from the

supplier.

Conclusion
Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate represents a chemical entity with significant

potential for further exploration in the fields of medicinal chemistry and materials science. This

guide has provided a comprehensive overview of its chemical structure, properties, and a

detailed, adaptable synthetic protocol. While the biological activity of this specific molecule

remains to be fully elucidated, the known activities of related N-aryl carbamates and N-

hydroxycarbamates provide a strong rationale for its investigation as a lead compound or a

versatile synthetic intermediate. Researchers are encouraged to use this guide as a

foundational resource for their future studies on this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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